2,7-di-4-pyridinyl[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 2,7-dipyridin-4-yl-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C15H10N6/c1-6-16-7-2-11(1)13-5-10-18-15-19-14(20-21(13)15)12-3-8-17-9-4-12/h1-10H
• InChI Key: GBEICNKHVSPEOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CC=NC3=NC(=NN23)C4=CC=NC=C4
• Molecular Formula: C15H10N6
• Molecular Weight: 274.28 g/mol

Description

The compound “2,7-di-4-pyridinyl[1,2,4]triazolo[1,5-a]pyrimidine” is a heterocyclic compound with the molecular formula C15H10N6. It is part of the class of compounds known as triazolopyrimidines, which are characterized by a pyrimidine ring fused with a triazole ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a multicomponent reaction for regioselective synthesis of substituted 1,2,4-triazolo[1,5-a]pyrimidines using aminotriazoles, β-ketoglutaric acid dimethyl ester, and dimethylformamide dimethyl acetal was implemented. Another study reported the synthesis of ursolic acid-based 1,2,4-triazolo[1,5-a]pyrimidines derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrimidine ring fused with a triazole ring, with two pyridinyl groups attached at the 2 and 7 positions. Pyrimidine derivatives have been shown to exhibit diverse pharmacological properties due to their resemblance in structure with the nucleotide base pair of DNA and RNA.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, studies on similar compounds have been reported. For instance, the selective reduction of 1,2,4-triazolo-[1,5-a]pyrimidines to dihydro derivatives and the use of triazolo pyrimidines as starting compounds in multicomponent synthesis of dihydropyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidinecarboxylates was demonstrated.

Physical and Chemical Properties Analysis

The average mass of “this compound” is 274.280 Da and its monoisotopic mass is 274.096680 Da. Further physical and chemical properties are not available in the literature.

Future Directions

The development of more potent and efficacious drugs with pyrimidine scaffold is a promising area of research. The synthesis of novel derivatives and evaluation of their biological activities could lead to the discovery of new therapeutic agents. Further studies are needed to fully understand the potential applications of “2,7-di-4-pyridinyl[1,2,4]triazolo[1,5-a]pyrimidine” and similar compounds.